Cas no 946331-94-8 (1-(4-fluorophenyl)-4-methyl-6-2-(morpholin-4-yl)-2-oxoethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one)

• Product Name: 1-(4-fluorophenyl)-4-methyl-6-2-(morpholin-4-yl)-2-oxoethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• CAS No: 946331-94-8
• MF: C₁₈H₁₈FN₅O₃
• MW: 371.365626811981
• CID: 6265493
• PubChem ID: 42475479
• Update Time: 2025-07-16

1-(4-fluorophenyl)-4-methyl-6-2-(morpholin-4-yl)-2-oxoethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-methyl-6-2-(morpholin-4-yl)-2-oxoethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• 1-(4-fluorophenyl)-4-methyl-6-(2-morpholin-4-yl-2-oxoethyl)pyrazolo[3,4-d]pyridazin-7-one
• 946331-94-8
• 1-(4-fluorophenyl)-4-methyl-6-[2-(morpholin-4-yl)-2-oxoethyl]-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
• F2459-0303
• AKOS024649603
• 1-(4-fluorophenyl)-4-methyl-6-(2-morpholino-2-oxoethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• Inchi： 1S/C18H18FN5O3/c1-12-15-10-20-24(14-4-2-13(19)3-5-14)17(15)18(26)23(21-12)11-16(25)22-6-8-27-9-7-22/h2-5,10H,6-9,11H2,1H3
• InChI Key： YNGYVKZGYJHGCM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C(N(CC(N3CCOCC3)=O)N=C(C)C=2C=N1)=O

Computed Properties

• Exact Mass: 371.13936762g/mol
• Monoisotopic Mass: 371.13936762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-fluorophenyl)-4-methyl-6-2-(morpholin-4-yl)-2-oxoethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one

Professional Introduction to Compound with CAS No. 946331-94-8 and Product Name: 1-(4-fluorophenyl)-4-methyl-6-2-(morpholin-4-yl)-2-oxoethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one

The compound in question, identified by the CAS number 946331-94-8, is a highly specialized chemical entity belonging to the pyrazolo[3,4-d]pyridazine class. This molecule, formally named 1-(4-fluorophenyl)-4-methyl-6-2-(morpholin-4-yl)-2-oxoethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one, exhibits a complex structural framework that integrates several pharmacophoric elements. The presence of a 4-fluorophenyl group at the 1-position and a morpholin-4-yl substituent at the 6-position suggests potential interactions with biological targets, particularly in the context of medicinal chemistry and drug discovery.

Recent advancements in the field of heterocyclic chemistry have highlighted the significance of pyrazolo[3,4-d]pyridazine scaffolds due to their versatile biological activities. These compounds are known to exhibit properties relevant to various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial effects. The specific modification of this molecule with a 2-oxoethyl side chain at the 2-position introduces additional functional groups that can influence its pharmacokinetic and pharmacodynamic profiles. Such structural features are often meticulously designed to optimize binding affinity and selectivity against desired biological targets.

The fluorine atom in the 4-fluorophenyl moiety is a common pharmacophore in drug development, known for its ability to modulate metabolic stability and binding interactions. Fluorine's electronegativity can enhance the lipophilicity of a molecule while also influencing its electronic properties, making it a valuable tool for medicinal chemists seeking to fine-tune bioactivity. In contrast, the morpholin-4-yl group contributes to solubility and metabolic stability, often serving as a bioisostere for piperazine or piperidine rings. This combination of structural elements in 1-(4-fluorophenyl)-4-methyl-6-2-(morpholin-4-yl)-2-oxoethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one positions it as a promising candidate for further exploration in medicinal chemistry.

Current research in heterocyclic chemistry has demonstrated that modifications within the pyrazolo[3,4-d]pyridazine core can lead to significant changes in biological activity. For instance, studies have shown that variations in the substitution pattern at the 3-, 5-, and 7 Positions can alter receptor binding affinity or enzyme inhibition kinetics. The presence of an oxoethyl side chain at the 2-position in this compound may contribute to its unique interaction profile with biological targets. Such structural motifs are often explored in drug discovery programs due to their ability to occupy specific binding pockets within proteins or enzymes.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to construct the pyrazolo[3,4-d]pyridazine core efficiently. Techniques such as multi-component reactions (MCRs) and transition-metal-catalyzed cross-coupling reactions have been utilized to streamline the synthesis process while maintaining high yields and purity standards. These synthetic approaches are critical for producing sufficient quantities of the compound for subsequent biological evaluation.

In terms of biological evaluation, preliminary studies on derivatives of pyrazolo[3,4-d]pyridazines have shown encouraging results in various disease models. The fluorophenyl and morpholinyl substituents are particularly noteworthy for their potential role in modulating receptor interactions. For example, compounds with similar structural motifs have been reported to exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. While specific data on 1-(4-fluorophenyl)-4-methyl-6-2-(morpholin-4-yl)-2-oxyoethyl-HH-pyrazolo[3d]pyridazinone (CAS No. 94633194d8) is limited at this time, its structural features suggest it may share some of these properties.

The development of novel heterocyclic compounds like this one relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. High-throughput screening (HTS) techniques combined with computational modeling have accelerated the identification of lead compounds with promising biological activity. These tools allow researchers to predict potential interactions between molecules and biological targets before conducting expensive wet-lab experiments. Such integrative approaches are essential for modern drug discovery efforts aimed at identifying new treatments for unmet medical needs.

Future directions for research on this compound may include optimization studies aimed at improving its potency and selectivity against specific targets while minimizing off-target effects. Structural modifications could be explored to enhance solubility or metabolic stability further increasing its suitability for therapeutic applications. Additionally computational studies could provide deeper insights into how different substituents influence molecular interactions through molecular dynamics simulations or quantum mechanical calculations.

The broader significance of this work lies within ongoing efforts toward developing next-generation therapeutics based on novel heterocyclic scaffolds like pyrazolo[34d]pyridazines Its unique structural features offer opportunities not only for addressing existing therapeutic challenges but also opening new avenues through innovative chemical biology approaches By leveraging advances both synthetic methodologies biology understanding researchers continue expand toolkit used create safer more effective medications address diverse range human diseases